Cas no 1858164-11-0 (2-Propanol, 1-fluoro-3-[(2-methylphenyl)amino]-)

• Product Name: 2-Propanol, 1-fluoro-3-[(2-methylphenyl)amino]-
• CAS No: 1858164-11-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6432093
• PubChem ID: 130931348
• Update Time: 2025-07-09

2-Propanol, 1-fluoro-3-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-fluoro-3-[(2-methylphenyl)amino]-
• 1-Fluoro-3-[(2-methylphenyl)amino]propan-2-ol
• 1858164-11-0
• EN300-1647802

• Inchi： 1S/C10H14FNO/c1-8-4-2-3-5-10(8)12-7-9(13)6-11/h2-5,9,12-13H,6-7H2,1H3
• InChI Key： FAVQEKAPRVTUPR-UHFFFAOYSA-N
• SMILES： C(F)C(O)CNC1=CC=CC=C1C

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 337.9±32.0 °C(Predicted)
• pka: 13.43±0.20(Predicted)

Additional information on 2-Propanol, 1-fluoro-3-[(2-methylphenyl)amino]-

1-Fluoro-3-[(2-methylphenyl)amino]-2-propanol

1-Fluoro-3-[(2-methylphenyl)amino]-2-propanol, also known by its CAS number 1858164-11-0, is a versatile organic compound with a unique structure that combines a fluoro group, an amino group attached to a methylphenyl ring, and a secondary alcohol functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure allows for a wide range of chemical reactivity, making it a valuable building block in organic synthesis.

The molecular structure of 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol is characterized by a central propane backbone. At the first carbon (C1), there is a fluoro substituent, while the third carbon (C3) bears an amino group attached to a 2-methylphenyl ring. The second carbon (C2) contains a hydroxyl group (-OH), making it a secondary alcohol. This arrangement provides the molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and solubility properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution can significantly alter the physicochemical properties of molecules. In the case of 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol, the presence of fluorine enhances the compound's lipophilicity, which is crucial for improving bioavailability in pharmaceutical applications. Additionally, the amino group attached to the 2-methylphenyl ring contributes to hydrogen bonding capabilities, further enhancing its potential as an intermediate in drug synthesis.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of complex heterocyclic structures. Researchers have demonstrated that 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol can undergo various cyclization reactions to form bioactive compounds with potential anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have explored its role in the construction of indole derivatives, which are known for their diverse biological activities.

The synthesis of 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves nucleophilic substitution reactions where the fluoro group serves as a leaving group under specific conditions. The choice of solvent, temperature, and catalyst plays a critical role in ensuring high yields and purity of the final product.

In terms of physical properties, 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within ranges typical for similar organic compounds, making it suitable for use in both laboratory-scale and industrial-scale syntheses.

The demand for fluorinated intermediates like 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol has been growing steadily due to their increasing relevance in modern drug discovery programs. Pharmaceutical companies are particularly interested in compounds that can serve as scaffolds for developing novel therapeutic agents with improved efficacy and reduced side effects.

Moreover, the ability to modify this compound through various functional group transformations adds to its versatility. For example, the hydroxyl group can be converted into other functionalities such as esters or ethers, enabling further diversification of its applications. This flexibility makes it an attractive candidate for both academic research and industrial development.

In conclusion, 1-fluoro-3-[(2-methylphenyl)amino]-2-propanol (CAS No: 1858164-11-0) is a highly versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions across multiple disciplines.